1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-methylbenzoate

• IUPAC Name: [1-(1,3-benzothiazol-2-yl)azetidin-3-yl] 2-methylbenzoate
• InChI: InChI=1S/C18H16N2O2S/c1-12-6-2-3-7-14(12)17(21)22-13-10-20(11-13)18-19-15-8-4-5-9-16(15)23-18/h2-9,13H,10-11H2,1H3
• InChI Key: UPUGDPZDVAUIAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)OC2CN(C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-methylbenzoate is a chemical compound that has gained significant attention in scientific research due to its potential biological activities and applications. It is related to 1-(Benzo[d]thiazol-2-yl)azetidin-3-ol, which has a molecular weight of 206.27.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. A specific synthesis method for a similar compound yielded a 94% yield, with a melting point of 334°C.

Molecular Structure Analysis

The molecular structure of 1-(Benzo[d]thiazol-2-yl)azetidin-3-ol, a related compound, has been identified with the InChI code 1S/C10H10N2OS/c13-7-5-12(6-7)10-11-8-3-1-2-4-9(8)14-10/h1-4,7,13H,5-6H2.

Chemical Reactions Analysis

The chemical reactions of benzothiazole derivatives are diverse. For instance, some benzothiazole derivatives have shown anti-tubercular activity against the H 37 Rv strain of M. tuberculosis.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds with structures related to 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-methylbenzoate have been synthesized and evaluated for various chemical properties and biological activities. For instance, microwave-assisted synthesis methods have been developed for efficient production of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones and thiazolidinones with potential pharmacological applications (Mistry & Desai, 2006). These compounds were explored for their antibacterial and antifungal activities, demonstrating significant potential in antimicrobial applications.

Antimicrobial Activity

New series of benzothiazole derivatives, including azetidin-2-ones, have been synthesized and evaluated for antimicrobial activities. These derivatives showed promising results against a range of bacterial and fungal pathogens, indicating the potential of 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-methylbenzoate related compounds in developing new antimicrobial agents (Ansari & Lal, 2009).

Corrosion Inhibition

Studies have investigated the effectiveness of benzothiazole derivatives as corrosion inhibitors, notably in the protection of oil well tubular steel in acidic environments. These compounds, including closely related derivatives to 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-methylbenzoate, have shown high efficiency in inhibiting corrosion, with their performance improving with increased concentration. This highlights their potential application in industrial settings to protect metal surfaces against corrosive agents (Yadav, Sharma, & Kumar, 2015).

Anticancer Activity

The exploration of thiabendazole-derived 1,2,3-triazole compounds, synthesized via a click chemistry approach, has demonstrated significant anticancer activity. While not directly related to 1-(Benzo[d]thiazol-2-yl)azetidin-3-yl 2-methylbenzoate, this research direction indicates the broader potential of benzothiazole and azetidine-containing compounds in oncology. Some derivatives exhibited potent antiproliferative effects against various human cancer cell lines, highlighting the chemotherapeutic potential of these chemical frameworks (El Bourakadi et al., 2020).